Cas no 1219454-09-7 (3-[4-(2,5-Bis-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one)

• Product Name: 3-[4-(2,5-Bis-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• CAS No: 1219454-09-7
• MF: C₁₅H₇F₆N₃O₂
• MW: 375.225404024124
• MDL: MFCD30725934
• CID: 4783952
• Update Time: 2025-06-08

3-[4-(2,5-Bis-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2,5-Bis-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• 3-[4-(2,5-bistrifluoromethylphenyl)pyridin-2-yl]-1,2,4-oxadi azol-5-one
• 3-[4-(2,5-Bis-trifluoromethyl-phenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• 3-[4-[2,5-bis(trifluoromethyl)phenyl]pyridin-2-yl]-2H-1,2,4-oxadiazol-5-one

• MDL： MFCD30725934
• Inchi： 1S/C15H7F6N3O2/c16-14(17,18)8-1-2-10(15(19,20)21)9(6-8)7-3-4-22-11(5-7)12-23-13(25)26-24-12/h1-6H,(H,23,24,25)
• InChI Key： MTKZDFGVLGITPP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=CC=1C1C=CN=C(C2=NOC(N2)=O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 577
• XLogP3: 4.1
• Topological Polar Surface Area: 63.6

Additional information on 3-[4-(2,5-Bis-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one

Introduction to 3-[4-(2,5-Bis-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one (CAS No. 1219454-09-7) and Its Emerging Applications in Chemical Biology

3-[4-(2,5-Bis-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one, identified by its CAS number 1219454-09-7, represents a structurally sophisticated molecule that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic scaffolds characterized by a fused oxadiazole ring system, which is renowned for its broad spectrum of biological activities. The presence of multiple functional groups, including bis-trifluoromethylphenyl and pyridinyl moieties, endows this molecule with unique physicochemical properties that make it a promising candidate for drug discovery and development.

The bis-trifluoromethylphenyl substituent is particularly noteworthy due to its ability to modulate electronic and steric interactions within the molecular framework. This moiety has been extensively studied for its role in enhancing binding affinity and metabolic stability in drug candidates. In contrast, the pyridin-2-yl group contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical design. The combination of these features positions 3-[4-(2,5-Bis-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one as a versatile scaffold for exploring novel therapeutic interventions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with remarkable accuracy. Molecular docking studies have revealed that the oxadiazole core interacts favorably with various biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. Notably, the bis-trifluoromethylphenyl group has been shown to enhance binding affinity by stabilizing key hydrogen bonds and hydrophobic interactions. These insights have guided the optimization of analogs with improved pharmacokinetic profiles.

In vitro assays have demonstrated that derivatives of 3-[4-(2,5-Bis-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. The structural rigidity provided by the oxadiazole ring system allows for precise alignment with the active sites of these enzymes, while the electron-withdrawing nature of the bis-trifluoromethylphenyl group enhances catalytic efficiency. Such findings align with emerging research highlighting the therapeutic potential of oxadiazole-based compounds in managing chronic inflammatory conditions.

The integration of machine learning algorithms has further accelerated the discovery process by identifying novel analogs with enhanced efficacy and reduced toxicity. Predictive models have been trained on large datasets comprising known bioactive molecules, enabling the rapid screening of virtual libraries for candidates matching specific pharmacological criteria. This approach has led to the identification of several promising derivatives of 3-[4-(2,5-Bis-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one that exhibit superior pharmacokinetic properties compared to their parent compound.

Preclinical studies have begun to explore the potential applications of this compound in oncology. The ability of its molecular framework to disrupt key signaling pathways associated with tumor growth has made it an attractive candidate for developing next-generation anticancer agents. Preliminary results indicate that certain analogs can induce apoptosis in cancer cell lines while sparing healthy tissues. This selectivity is attributed to differences in binding affinity between target proteins in malignant versus normal cells. Further investigation is warranted to elucidate the mechanisms underlying these observations.

The versatility of 3-[4-(2,5-Bis-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one extends beyond its role as a drug candidate; it also serves as a valuable tool for probing fundamental biological processes. Researchers are leveraging its unique structural features to study enzyme kinetics and protein-ligand interactions at a molecular level. High-resolution crystallographic studies have provided insights into how this compound binds to its targets at an atomic resolution, offering a foundation for rational drug design.

The impact of this compound on chemical biology extends to interdisciplinary collaborations between synthetic chemists and bioinformaticians. By combining experimental data with computational modeling, researchers are gaining deeper insights into how structural modifications influence biological activity. This synergy has led to innovative approaches for designing molecules with tailored properties—a testament to the power of multidisciplinary research in advancing therapeutic solutions.

As our understanding of disease mechanisms evolves, so too does our capacity to develop targeted therapies based on compounds like 3-[4-(2,5-Bis-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one (CAS No. 1219454-09-7). Ongoing research aims to expand its therapeutic applications into areas such as neurodegenerative disorders and infectious diseases. The oxadiazole scaffold's adaptability makes it an ideal platform for exploring novel chemical spaces that could yield breakthrough treatments for unmet medical needs.

In conclusion,3-[4-(2,5-Bis-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one exemplifies how structural innovation can drive progress in chemical biology and drug discovery. Its unique combination of functional groups provides a rich foundation for developing therapeutics with improved efficacy and safety profiles. As research continues at an accelerated pace,this compound promises to play a pivotal role in shaping future treatments across multiple therapeutic domains.